Cas no 15165-69-2 ((2S)-2-(2,4-Dichlorophenoxy)propanoic Acid)

• Product Name: (2S)-2-(2,4-Dichlorophenoxy)propanoic Acid
• CAS No: 15165-69-2
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• MDL: MFCD17214572
• CID: 176610
• PubChem ID: 84811
• Update Time: 2025-08-03

(2S)-2-(2,4-Dichlorophenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(2,4-dichlorophenoxy)-, (2S)-
• (2S)-2-(2,4-dichlorophenoxy)propanoic acid
• (S)-2-(2,4-Dichlorophenoxy)propanoic acid
• (S)-DCPP
• (S)-dichlorprop
• (2S)-2-(2,4-Dichlorophenoxy)propionic acid
• (2S)-2-(2,4-Dichlorophenoxy)propanoic Acid

• MDL： MFCD17214572
• Inchi： 1S/C9H8Cl2O3/c1-5(9(12)13)14-8-3-2-6(10)4-7(8)11/h2-5H,1H3,(H,12,13)/t5-/m0/s1
• InChI Key： MZHCENGPTKEIGP-YFKPBYRVSA-N
• SMILES： ClC1C=C(C=CC=1O[C@H](C(=O)O)C)Cl

Computed Properties

• Exact Mass: 233.98514

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids

Additional information on (2S)-2-(2,4-Dichlorophenoxy)propanoic Acid

Propanoic Acid, 2-(2,4-Dichlorophenoxy)-, (2S)-: A Comprehensive Overview

Propanoic acid, 2-(2,4-dichlorophenoxy)-, (2S)-, also known by its CAS number 15165-69-2, is a chemical compound with significant applications in various industries. This compound is a chiral derivative of propanoic acid, characterized by the presence of a 2,4-dichlorophenoxy group attached to the second carbon of the propanoic acid backbone. The (2S) designation indicates the specific stereochemistry at the chiral center, which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of (S)-2-(2,4-dichlorophenoxy)propanoic acid involves a multi-step process that typically begins with the preparation of the phenoxy group. The 2,4-dichlorophenol is first converted into its corresponding phenoxy chloride intermediate. This intermediate undergoes nucleophilic substitution with a propionic acid derivative to form the desired product. The stereochemistry is controlled during the substitution step to ensure the formation of the (S) enantiomer.

Recent studies have highlighted the importance of CAS 15165-69-2 in agricultural applications. The compound has been shown to possess herbicidal properties, making it a valuable component in crop protection formulations. Its ability to inhibit specific enzymes involved in plant growth processes has been extensively studied. For instance, research published in 2023 demonstrated that (S)-propanoic acid derivative exhibits selective activity against certain weeds without adversely affecting crops.

In addition to its agricultural uses, Propanoic acid, 2-(2,4-dichlorophenoxy)- has also found applications in the pharmaceutical industry. Its chiral nature makes it a potential candidate for drug development. Studies have shown that this compound can act as a precursor for more complex molecules with therapeutic potential. For example, researchers have explored its role in synthesizing compounds with anti-inflammatory and antioxidant properties.

The environmental impact of CAS 15165-69-2 has been another area of focus in recent research. Studies have investigated its degradation pathways under various environmental conditions. Results indicate that the compound undergoes rapid biodegradation in soil and water systems, reducing its persistence in the environment. This finding is particularly important for regulatory assessments and risk management strategies.

The stereochemistry of (S)-propanoic acid derivative has been a subject of interest in both academic and industrial settings. The (S) configuration imparts unique physical and chemical properties to the compound compared to its (R) counterpart. This difference is critical in determining its biological activity and stability under various conditions.

In conclusion, Propanoic acid, 2-(2,4-dichlorophenoxy)-, or CAS 15165-69-2 (S-configuration), is a versatile compound with diverse applications across multiple industries. Its synthesis involves precise control over stereochemistry to ensure optimal performance in its intended uses. Ongoing research continues to uncover new insights into its properties and potential applications.